3-Deazaguanosine triphosphate
3-Deazaguanosine triphosphate
Brand Name:
Vulcanchem
CAS No.:
103122-85-6
VCID:
VC20754106
InChI:
InChI=1S/C11H17N4O14P3/c12-6-1-4-7(10(18)14-6)13-3-15(4)11-9(17)8(16)5(27-11)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,5,8-9,11,16-17H,2H2,(H,22,23)(H,24,25)(H3,12,14,18)(H2,19,20,21)/t5-,8-,9-,11-/m1/s1
SMILES:
C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
Molecular Formula:
C11H17N4O14P3
Molecular Weight:
522.19 g/mol
3-Deazaguanosine triphosphate
CAS No.: 103122-85-6
Cat. No.: VC20754106
Molecular Formula: C11H17N4O14P3
Molecular Weight: 522.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103122-85-6 |
|---|---|
| Molecular Formula | C11H17N4O14P3 |
| Molecular Weight | 522.19 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-amino-4-oxo-5H-imidazo[4,5-c]pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C11H17N4O14P3/c12-6-1-4-7(10(18)14-6)13-3-15(4)11-9(17)8(16)5(27-11)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h1,3,5,8-9,11,16-17H,2H2,(H,22,23)(H,24,25)(H3,12,14,18)(H2,19,20,21)/t5-,8-,9-,11-/m1/s1 |
| Standard InChI Key | FCBFMNZRZDXNQB-MGUDNFKCSA-N |
| Isomeric SMILES | C1=C(NC(=O)C2=C1N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| SMILES | C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
| Canonical SMILES | C1=C(NC(=O)C2=C1N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N |
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